Tert-butyl 4-(4-amino-3-fluorophenoxy)picolinate

• Molecular Formula: C16H17FN2O3
• Molecular Weight: 304.32 g/mol
• IUPAC Name: tert-butyl 4-(4-amino-3-fluorophenoxy)pyridine-2-carboxylate
• InChI: InChI=1S/C16H17FN2O3/c1-16(2,3)22-15(20)14-9-11(6-7-19-14)21-10-4-5-13(18)12(17)8-10/h4-9H,18H2,1-3H3
• InChI Key: OUPPQUUHVYYZSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=NC=CC(=C1)OC2=CC(=C(C=C2)N)F

Description

Tert-butyl 4-(4-amino-3-fluorophenoxy)picolinate is a useful research compound. Its molecular formula is C16H17FN2O3 and its molecular weight is 304.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Potassium tert-butoxide (5 g, 23.47 mmol, 1.4 eq) was dissolved in N,N-dimethylacetylamide (DMA, 12 mL). A solution of 3-fluoro-4-aminophenol (4.2 g, 32.86 mmol, 1.4 eq) in DMA (15 mL) was slowly added dropwise at 0° C. After the addition, the mixture was stirred at room temperature for 30 min. The mixture was heated to 100° C. and a solution of tert-butyl 4-chloropicolinate in DMA (18 mL) was slowly added dropwise, and then the mixture was stirred for 1 h. After being cooled to room temperature, ethyl acetate (500 mL) was added, and the resulted mixture was filtered to remove the undissolved material. The filtrate was washed with saturated brine (200 mL×3), dried over anhydrous sodium sulfate. The solvent was removed under reduced pressure to give a brown solid. The crude was purified by column chromatography (petroleum ether: ethyl acetate=3:1) to give the title compound (1.38 g, purity 98%, yield 20%) as a light brown solid.

Synthesis routes and methods II

Procedure details

By analogy to Example A2, 4-amino-3-fluorophenol (0.12 g, 0.53 mmol), potassium tert-butoxide (0.080 g, 0.71 mmol) and tert-butyl 4-chloropicolinate (159 mg, 0.53 mmol) were combined to provide tert-butyl 4-(4-amino-3-fluorophenoxy)picolinate (151 mg, 67% yield). MS (ESI) m/z: 305.0 (M+H+).